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Compound of Interest

Compound Name: N.41

Cat. No.: B15582400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the investment casting of

UNS N07041, a high-performance nickel-based superalloy. Due to its exceptional high-

temperature strength and corrosion resistance, UNS N07041, also known as René 41, is a

material of interest for demanding applications, including aerospace components and high-

stress industrial hardware.[1][2] These protocols are intended to provide a foundational

understanding of the processes involved, from pattern creation to post-casting treatments, to

ensure the production of high-integrity cast components.

Material Overview: UNS N07041
UNS N07041 is a precipitation-hardenable nickel-chromium superalloy with significant additions

of cobalt, molybdenum, aluminum, and titanium.[1][2] This composition allows it to maintain

exceptional strength and creep resistance at temperatures up to 982°C (1800°F).[1][2] The

alloy's properties are highly dependent on its microstructure, which is controlled through both

the casting process and subsequent heat treatments.

Chemical Composition
The chemical composition of UNS N07041 is tightly controlled to ensure consistent

performance. The typical composition is detailed in Table 1.

Table 1: Chemical Composition of UNS N07041

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15582400?utm_src=pdf-interest
https://www.researchgate.net/figure/Schematic-of-a-ceramic-shell-for-investment-casting_fig2_318345710
https://gangsteel.net/product/Alloy/UNS-Material/UNS-N07041-Alloy-Steel-Plate.html
https://www.researchgate.net/figure/Schematic-of-a-ceramic-shell-for-investment-casting_fig2_318345710
https://gangsteel.net/product/Alloy/UNS-Material/UNS-N07041-Alloy-Steel-Plate.html
https://www.researchgate.net/figure/Schematic-of-a-ceramic-shell-for-investment-casting_fig2_318345710
https://gangsteel.net/product/Alloy/UNS-Material/UNS-N07041-Alloy-Steel-Plate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Element Content (%)

Nickel (Ni) Balance

Chromium (Cr) 18.0 - 20.0

Cobalt (Co) 10.0 - 12.0

Molybdenum (Mo) 9.0 - 10.5

Titanium (Ti) 3.0 - 3.3

Aluminum (Al) 1.4 - 1.8

Iron (Fe) < 5.0

Carbon (C) < 0.12

Boron (B) 0.003 - 0.010

Manganese (Mn) < 0.1

Silicon (Si) < 0.5

Sulfur (S) < 0.015

Source:[3]

Mechanical Properties of Cast UNS N07041
The mechanical properties of investment cast UNS N07041 are influenced by the casting

parameters and subsequent heat treatments. Table 2 provides typical mechanical properties for

as-cast and heat-treated conditions for comparison with the well-documented wrought form.

Table 2: Typical Mechanical Properties of UNS N07041
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Condition
Tensile
Strength (UTS)

Yield Strength
(YS)

Elongation (%) Hardness

As-Cast
85-95 kpsi (586-

655 MPa)

45-55 kpsi (310-

379 MPa)
25-30 Rc 25 Max

Annealed
100-110 kpsi

(689-758 MPa)

90-100 kpsi

(621-689 MPa)
3-5 Rc 35 Max

Wrought

(Solutioned &

Aged)*

1420 MPa 1062 MPa 14 -

Wrought properties at 20°C are provided for reference. Sources:[3][4]

Investment Casting Protocol for UNS N07041
Investment casting, also known as the "lost wax" process, is ideal for producing complex, near-

net-shape components from high-performance alloys like UNS N07041.[5][6] Given the

reactive nature of the alloying elements in UNS N07041, particularly aluminum and titanium,

the vacuum investment casting process is strongly recommended to prevent oxidation and the

formation of inclusions.[7][8][9]

Experimental Workflow
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Caption: Investment Casting Workflow for UNS N07041.
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Detailed Methodologies
Protocol 1: Wax Pattern and Ceramic Shell Generation

Pattern Injection: Create a precise wax or 3D-printed resin pattern of the desired component.

The pattern must account for material shrinkage during solidification and cooling.

Tree Assembly: Attach multiple wax patterns to a central wax runner system, forming a

"tree." This allows for the simultaneous casting of multiple components.[10]

Ceramic Shell Building:

Primary Coat (Face Coat): Dip the wax tree into a high-purity ceramic slurry. For nickel-

based superalloys, alumina, zircon, or advanced lanthanide oxide-based ceramics are

recommended for the face coat to minimize reactivity with the molten alloy.[1][11] The

slurry should consist of the refractory powder suspended in a binder, such as colloidal

silica.[12]

Stuccoing: Immediately after dipping, cover the wet slurry with fine refractory sand

(stucco).

Drying: Allow the coat to dry completely in a controlled environment.

Backup Coats: Repeat the dipping and stuccoing process 7-10 times, using progressively

coarser ceramic materials for the outer layers to build a robust shell of approximately 7mm

thickness.[12]

Dewaxing and Burnout:

Place the ceramic shell in a steam autoclave to melt and remove the majority of the wax.

Transfer the shell to a high-temperature furnace (burnout oven) and heat to approximately

1000°C. This removes any residual wax and organic matter and sinters the ceramic,

increasing its strength.

Protocol 2: Vacuum Casting

Alloy Melting:
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Charge a vacuum induction melting (VIM) furnace with UNS N07041 ingots of known

composition. The VIM process is crucial for preventing the oxidation of reactive elements

like Ti and Al.[7][9]

Melt the alloy under a high vacuum. For superalloys, melting temperatures typically range

from 1500°C to 1600°C.[5]

Mold Preheating: Simultaneously, preheat the ceramic shell mold in the upper chamber of

the vacuum furnace to a temperature between 870°C and 1150°C. This prevents thermal

shock to the mold and aids in controlling the solidification rate.

Pouring: Pour the molten superalloy into the preheated ceramic mold within the vacuum

chamber. The vacuum environment ensures that the molten metal fills intricate details of the

mold without entrapping gas, thus reducing porosity.[7]

Controlled Solidification:

Cool the filled mold under controlled conditions. The cooling rate is a critical parameter

that influences the final microstructure, such as dendrite arm spacing, and the formation of

defects.[13][14]

For high-performance applications, directional solidification techniques may be employed

to produce an aligned or single-crystal grain structure, which enhances high-temperature

mechanical properties.

Protocol 3: Post-Casting Finishing

Shell Removal: After the casting has cooled and solidified, break away the ceramic shell

using mechanical methods (e.g., vibratory tables, high-pressure water jets).

Cut-off: Separate the individual cast parts from the central runner system.

Finishing: Perform any necessary grinding or finishing operations to remove gate stubs and

achieve the final desired surface finish.

Hot Isostatic Pressing (HIP): For critical applications, HIP can be used to close any internal

microporosity, thereby improving fatigue life and mechanical properties.[6][15]
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Post-Casting Heat Treatment
Heat treatment is essential for developing the desired mechanical properties in UNS N07041

by controlling the precipitation of strengthening phases (γ').[16] The following protocol is

specific to the cast form of the alloy.

Heat Treatment Logical Relationship

As-Cast Component
(Non-homogenized, Stressed)

Solution Treatment 1
(1120°C, 30 min, Air Cool)

Dissolves coarse γ' phases

Solution Treatment 2
(1065°C, 3h, Air Cool)

Homogenizes structure

Age Hardening
(900°C, 4h, Air Cool)

Precipitates fine γ' phases

Final Component
(High Strength, Optimal Properties)

Achieves peak strength

Click to download full resolution via product page

Caption: Heat Treatment Pathway for Cast UNS N07041.

Detailed Protocol
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Protocol 4: Heat Treatment for Cast UNS N07041

Solution Treatment (Two-Stage):

Stage 1: Heat the casting to 1120°C and hold for 30 minutes. Cool in air. This step helps

to dissolve coarse gamma prime phases that may have formed during solidification.

Stage 2: Heat the casting to 1065°C and hold for 3 hours. Cool in air. This step further

homogenizes the microstructure.

Age Hardening (Precipitation Hardening):

Heat the solution-treated casting to 900°C and hold for 4 hours.

Cool in air. This final step precipitates a fine, uniform distribution of the γ' phase

throughout the matrix, which is the primary strengthening mechanism in this alloy.

Source for heat treatment parameters:[3]

Quality Control and Inspection
After heat treatment, all components should undergo rigorous quality inspection. This typically

includes:

Dimensional Analysis: To ensure conformity to design specifications.

Non-Destructive Testing (NDT): Including X-ray radiography to detect internal defects like

porosity and inclusions, and fluorescent penetrant inspection for surface cracks.

Mechanical Testing: Tensile testing and hardness measurements should be performed on

representative samples from each batch to verify that the material meets the required

mechanical property specifications.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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